Cas no 116549-11-2 (5-Chloro-6-nitro-1,3-benzoxazole)

• Product Name: 5-Chloro-6-nitro-1,3-benzoxazole
• CAS No: 116549-11-2
• MF: C₇H₃ClN₂O₃
• MW: 198.563320398331
• MDL: MFCD05663828
• CID: 3047259
• PubChem ID: 2764454
• Update Time: 2025-04-21

5-Chloro-6-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-nitro-1,3-benzoxazole
• SCHEMBL7033379
• EN300-8093366
• 8X-5013
• CS-0441649
• 116549-11-2
• AKOS005071348
• MFCD05663828
• 5-Chloro-6-nitrobenzo[d]oxazole
• 987-729-6
• REA54911

• MDL： MFCD05663828
• Inchi： 1S/C7H3ClN2O3/c8-4-1-5-7(13-3-9-5)2-6(4)10(11)12/h1-3H
• InChI Key： KYZBUAFFLVOXMM-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1[N+](=O)[O-])OC=N2

Computed Properties

• Exact Mass: 197.9832197g/mol
• Monoisotopic Mass: 197.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Melting Point: 95-96°C

5-Chloro-6-nitro-1,3-benzoxazole Security Information

• HazardClass：IRRITANT